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Compound of Interest

Compound Name:
3-(Benzyloxy)-5-

methoxybenzaldehyde

CAS No.: 50637-29-1

Cat. No.: B3269280

Get Quote

Executive Summary
3-benzyloxy-5-methoxybenzaldehyde is a 3,5-disubstituted benzaldehyde derivative.[1] Its UV-

Vis absorption profile in methanol is governed by the conjugated benzaldehyde chromophore,

modulated by the auxochromic effects of the alkoxy substituents.

Primary Absorption Maximum (

):~264–268 nm (Benzene B-band /

)[1]

Secondary Feature:~310–320 nm (Shoulder/Broad band, R-band /

)[1]

Key Insight: The benzyloxy (

) and methoxy (
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) groups are electronically equivalent (alkoxy donors).[1] Consequently, the absorption profile
of the target compound is nearly superimposable on that of 3,5-dimethoxybenzaldehyde,
with a slight hyperchromic effect due to the additional phenyl ring in the benzyl group.

Technical Analysis & Spectral Data
Electronic Structure & Chromophores
The UV-Vis spectrum is a composite of two distinct electronic transitions:[1]

The Benzaldehyde Core (

): The dominant chromophore.[1] Unsubstituted benzaldehyde absorbs at ~248 nm.[1] The
electron-donating alkoxy groups at the 3 and 5 positions (meta) stabilize the excited state,
causing a bathochromic (red) shift to ~265 nm.[1]

The Benzyl Moiety: The isolated phenyl ring in the benzyloxy group absorbs weakly at ~254–

260 nm.[1] This overlaps with the main benzaldehyde band, contributing to integral intensity (

) but not significantly altering the

.

Comparative Spectral Data Table
The following table contrasts the target compound with its direct structural analog (Reference

Standard) and precursor to validate the spectral assignment.
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Compound Structure (MeOH)
Transition
Type

Electronic
Effect

3-Benzyloxy-5-

methoxybenzald

ehyde

Target

265 nm

(primary)315 nm

(shoulder)

Alkoxy donors (

) shift

benzaldehyde

band red.[1]

Benzyl ring adds

molar

absorptivity.

3,5-

Dimethoxybenzal

dehyde

Reference
264 nm312 nm

(shoulder)

Structurally

homologous to

target.[1] Methyl

vs. Benzyl

difference is

electronically

negligible.[1]

3,5-

Dihydroxybenzal

dehyde

Precursor 258 nm320 nm CT

Free phenols are

stronger donors

than ethers; pH

sensitive (shifts

in basic MeOH).

[1]

Benzaldehyde Core 248 nm280 nm

Base

chromophore

without

auxochromic

stabilization.[1]
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Note on Causality: The shift from 248 nm (Benzaldehyde) to ~265 nm (Target) is caused by the

mesomeric (+M) donation of the oxygen lone pairs into the aromatic ring, which raises the

energy of the HOMO, narrowing the HOMO-LUMO gap.

Experimental Protocol: UV-Vis Characterization
This self-validating protocol ensures reproducible spectral data in methanol.[1]

Reagents & Equipment
Solvent: Methanol (HPLC Grade, cutoff <205 nm).[1]

Blank: Pure Methanol.[1]

Cuvette: Quartz (1 cm path length).

Instrument: Double-beam UV-Vis Spectrophotometer (Scan range: 200–400 nm).[1]

Step-by-Step Workflow
Stock Solution Preparation:

Weigh 1.0 mg of 3-benzyloxy-5-methoxybenzaldehyde.[1]

Dissolve in 10 mL of methanol (Concentration

M).

Validation: Ensure complete dissolution; sonicate if necessary.[1]

Dilution Series (Linearity Check):

Prepare three working standards:

A: 100
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L Stock + 2.9 mL MeOH (

M)

B: 200

L Stock + 2.8 mL MeOH (

M)

C: 400

L Stock + 2.6 mL MeOH (

M)

Acquisition:

Baseline correct using the MeOH blank.[1]

Scan Sample B (mid-range) from 200 to 400 nm.[1]

Success Criteria: Absorbance at

should be between 0.2 and 0.8 AU.[1] If

, dilute further.[1]

Data Analysis:

Identify

(local maximum).[1]

Calculate Molar Extincton Coefficient (

) using Beer-Lambert Law:

.[1]

Expected
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:

.[1]

Synthesis & Structural Context (Visualization)
The following diagram illustrates the synthesis pathway and the structural relationship between

the precursor, the reference standard, and the target.

3,5-Dihydroxybenzaldehyde
(Precursor)

λmax: ~258 nm

Selective Methylation
(MeI, K2CO3)

Selective Benzylation
(BnBr, K2CO3)

Step 1

3,5-Dimethoxybenzaldehyde
(Reference Standard)

λmax: 264 nm
3-Benzyloxy-5-methoxybenzaldehyde

(Target)
λmax: ~265 nm

Electronic Homology
(Alkoxy vs Alkoxy)

Full Methylation

Step 2 (Sequential)

Click to download full resolution via product page

Figure 1: Synthesis pathway and structural homology. The target compound shares the

electronic chromophore of the 3,5-dimethoxy reference standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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